6-Fluoro-1-hexanol (CAS 373-32-0) addresses the critical need for a terminal fluoroalkyl building block that enhances metabolic stability in drug candidates and polarization in liquid crystals. Unlike non-fluorinated or chloro/bromo analogs, only the C-F bond provides the required oxidative metabolism resistance and fast electro-optic switching. Key advantages:
6-Fluoro-1-hexanol is a linear aliphatic alcohol distinguished by a single, terminal fluorine atom. This structure makes it a valuable precursor for introducing the 6-fluorohexyl group into a wide range of molecules. The presence of the C-F bond significantly alters physicochemical properties compared to its non-fluorinated analog, 1-hexanol, impacting lipophilicity, metabolic stability, and electronic characteristics of derivative compounds. [1] Its primary utility lies in organic synthesis, serving as a key intermediate in the development of pharmaceuticals, liquid crystals, and specialized polymers where the unique properties of a terminal fluoroalkyl chain are required.
Direct substitution of 6-fluoro-1-hexanol with its non-fluorinated analog, 1-hexanol, or with other 6-halo-1-hexanols (e.g., chloro, bromo) will lead to fundamentally different outcomes in both synthesis and final application performance. The high electronegativity and strength of the C-F bond, compared to C-H, C-Cl, or C-Br bonds, provide a unique combination of thermal and metabolic stability. [1] In material science applications, this specific bond character is essential for achieving desired dielectric properties in liquid crystals. In medicinal chemistry, replacing the terminal fluorine removes the strategic advantage of blocking sites of oxidative metabolism, a primary reason for its incorporation. [2] Therefore, seemingly minor atomic substitutions result in significant, non-interchangeable performance differences.
In the formulation of ferroelectric liquid crystals, the choice of the terminal alkyl chain on the chiral dopant is critical. A chiral smectic C liquid crystal incorporating a 6-fluorohexyloxy tail, derived from 6-fluoro-1-hexanol, exhibited a spontaneous polarization (Ps) value of -108 nC cm⁻². In contrast, the analogous compound with a non-fluorinated hexyloxy tail, derived from 1-hexanol, showed a significantly lower Ps value of -66 nC cm⁻². [1]
| Evidence Dimension | Spontaneous Polarization (Ps) at T-T(AC) = -10°C |
| Target Compound Data | -108 nC cm⁻² (for derivative) |
| Comparator Or Baseline | Non-fluorinated hexyloxy analog: -66 nC cm⁻² |
| Quantified Difference | 64% higher magnitude |
| Conditions | Chiral smectic C* liquid crystal mixture. |
This larger spontaneous polarization enables faster switching speeds in liquid crystal displays and other electro-optic devices, a key performance metric for material selection.
6-Fluoro-1-hexanol is a direct precursor to 6-fluorohexyl tosylate, an essential intermediate for synthesizing PET imaging agents. The tosylation of 6-fluoro-1-hexanol proceeds cleanly, affording the desired tosylate in a 95% isolated yield. [1] This high conversion efficiency is critical for producing high-purity downstream products and compares favorably with standard, high-yield tosylation procedures for unfluorinated primary alcohols like 1-decanol (92% yield under similar conditions). [2] The fluorine's presence does not impede this crucial activation step, ensuring its suitability for multi-step synthetic workflows.
| Evidence Dimension | Isolated Yield of Tosylation Reaction |
| Target Compound Data | 95% |
| Comparator Or Baseline | 1-Decanol (representative primary alcohol): 92% |
| Quantified Difference | Maintains high efficiency comparable to standard non-fluorinated analogs. |
| Conditions | Reaction with p-toluenesulfonyl chloride and pyridine. |
Demonstrates that the compound is a reliable, high-yield precursor, minimizing waste and simplifying purification of intermediates used in high-value applications like PET agent synthesis.
Incorporating fluoroalkyl groups is a widely adopted strategy in medicinal chemistry to block metabolic oxidation and improve a drug candidate's pharmacokinetic profile. The strong C-F bond is resistant to cleavage by metabolic enzymes like cytochrome P450s. [1] 6-Fluoro-1-hexanol serves as a key building block to introduce the 6-fluorohexyl moiety, which can replace a metabolically vulnerable hexyl group. For example, replacing a C-H bond with a C-F bond at a metabolically labile position has been shown in various drug candidates to significantly increase plasma half-life by preventing oxidative clearance. [2]
| Evidence Dimension | Metabolic Stability Enhancement |
| Target Compound Data | Serves as a precursor to the metabolically robust 6-fluorohexyl group. |
| Comparator Or Baseline | Precursors to standard alkyl groups (e.g., 1-hexanol), which are susceptible to P450 oxidation. |
| Quantified Difference | Not directly quantified for this fragment, but the principle of blocking metabolic soft spots is a foundational, qualitative differentiator in drug design. |
| Conditions | In vivo and in vitro metabolic assays (e.g., liver microsomes). |
For medicinal chemists, procuring this compound provides a direct route to improve a drug candidate's metabolic stability, a critical factor for successful clinical development.
This compound is the preferred choice when synthesizing chiral dopants or liquid crystal molecules intended to maximize spontaneous polarization. The 64% increase in polarization magnitude compared to non-fluorinated analogs directly translates to materials with faster electro-optic switching times, making it ideal for advanced display technologies. [1]
Given its efficient, high-yield conversion to key tosylate intermediates, 6-fluoro-1-hexanol is the right starting material for multi-step syntheses of complex molecules, including phosphonium salt-based PET tracers for myocardial imaging. Its processability ensures a reliable supply of high-purity precursors. [2]
In drug discovery programs, this alcohol should be used to introduce a 6-fluorohexyl group to block known metabolic 'soft spots' on an alkyl chain. This strategic use can improve a lead compound's half-life and overall pharmacokinetic profile, a critical step in advancing a candidate toward clinical trials. [3]
Irritant